Cas no 1559840-55-9 (Bicyclo[4.2.0]octan-7-amine)

• Product Name: Bicyclo[4.2.0]octan-7-amine
• CAS No: 1559840-55-9
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5252626
• Update Time: 2025-10-29

Bicyclo[4.2.0]octan-7-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octan-7-amine

• Inchi： 1S/C8H15N/c9-8-5-6-3-1-2-4-7(6)8/h6-8H,1-5,9H2
• InChI Key： NTHUTVZYZXXSOR-UHFFFAOYSA-N
• SMILES： C12C(C(N)C1)CCCC2

Additional information on Bicyclo[4.2.0]octan-7-amine

Bicyclo[4.2.0]octan-7-amine: A Comprehensive Overview

Bicyclo[4.2.0]octan-7-amine, also known by its CAS number 1559840-55-9, is a unique bicyclic amine compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its distinct structural properties and versatile applications. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to Bicyclo[4.2.0]octan-7-amine.

The molecular structure of Bicyclo[4.2.0]octan-7-amine is characterized by a bicyclic framework consisting of a fused six-membered ring and a four-membered ring, with an amine group attached at the 7-position. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for a wide range of chemical reactions and applications. Recent studies have highlighted the importance of such bicyclic systems in drug design and materials synthesis due to their ability to mimic natural product frameworks.

The synthesis of Bicyclo[4.2.0]octan-7-amine involves a multi-step process that typically begins with the preparation of the bicyclic skeleton followed by functionalization to introduce the amine group. Researchers have explored various synthetic routes, including ring-closing metathesis and intramolecular cyclization reactions, to optimize the production of this compound. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these processes, making Bicyclo[4.2.0]octan-7-amine more accessible for industrial applications.

One of the most promising applications of Bicyclo[4.2.0]octan-7-amine lies in its use as a building block in organic synthesis. Its rigid bicyclic structure serves as an excellent scaffold for constructing complex molecules, including pharmaceutical agents and advanced materials. For instance, studies have demonstrated its utility in the synthesis of bioactive compounds with potential anticancer and antibacterial properties.

In addition to its role in organic synthesis, Bicyclo[4.2.0]octan-7-amine has shown potential in polymer chemistry as a monomer for producing high-performance polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric materials to enhance their durability and resistance to environmental factors.

From an environmental standpoint, Bicyclo[4.2.0]octan-7-amine exhibits favorable biodegradation characteristics under specific conditions, making it a sustainable choice for certain industrial applications compared to traditional organic compounds.

In conclusion, Bicyclo[4.2.0]octan-7-amine (CAS No: 1559840-55-9) is a versatile compound with a wide range of applications across multiple disciplines due to its unique structural features and functional versatility.